Cas no 2829-43-8 (Sirius Rose BB)

• Product Name: Sirius Rose BB
• CAS No: 2829-43-8
• MF: C₃₃H₂₂N₈Na₄O₁₅S₄
• MW: 990.79146528244
• CID: 43456
• PubChem ID: 135537059
• Update Time: 2025-07-15

Sirius Rose BB Chemical and Physical Properties

Names and Identifiers

• Direct Red 75
• Sirius Rose BB
• 6-imino-5-[2-[4-[[4-[2-(2-imino-8-oxo-6-sulfonaphthalen-1-yl)hydrazinyl]-3-sulfophenyl]carbamoylamino]-2-sulfophenyl]hydrazinyl]-4-oxonaphthalene-2-sulfonic acid
• Aizen Primula Pink 2BLH
• Benzo Fast Pink 2BL Direct Red 75 Sirius Rose BB
• C.I. Direct Red 75
• Chlorazol fast pink
• Chlorazol Fast Pink BK
• Direct Fast Pink B
• Direct Red 75 tetrasodium salt
• SodiuM thiosulfate
• Solar Rubine CB
• Vital New Red
• Tetrasodium 5,5'-[carbonylbis[imino(2-sulphonato-4,1-phenylene)azo]]bis(6-amino-4-hydroxynaphthalene-2-sulphonate)
• SIRIUS ROSE BB FOR MICROSCOPY
• sodium 5,5'-(1E,1'E)-(4,4'-carbonylbis(azanediyl)bis(2-sulfonato-4,1-phenylene))bis(diazene-2,1-diyl)bis(6-amino-4-hydroxynaphthalene-2-sulfonate)
• CID 135537059
• CI NO 25380
• CI 25380
• DIRECT RED 75 (C.I. 25380)
• SIRIUS ROSE BB, FOR MICROSCOPY
• Direct Fast Pink BK
• Vital New Red (C.I. 25380)
• Aizen Primula Pink 2BLH special
• 2829-43-8
• VITALNEWRED
• NS00049382
• tetrasodium;6-amino-5-[[4-[[4-[(2-amino-8-hydroxy-6-sulfonatonaphthalen-1-yl)diazenyl]-3-sulfonatophenyl]carbamoylamino]-2-sulfonatophenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonate
• AKOS025310832
• DTXSID70889460
• CHEMBL310996
• starbld0009670
• 6-amino-5-[[4-[[4-[(2-amino-8-hydroxy-6-sulfonaphthalen-1-yl)diazenyl]-3-sulfophenyl]carbamoylamino]-2-sulfophenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonic acid

• MDL： MFCD00004117
• Inchi： 1S/C33H26N8O15S4.4Na/c34-21-5-1-15-9-19(57(45,46)47)13-25(42)29(15)31(21)40-38-23-7-3-17(11-27(23)59(51,52)53)36-33(44)37-18-4-8-24(28(12-18)60(54,55)56)39-41-32-22(35)6-2-16-10-20(58(48,49)50)14-26(43)30(16)32;;;;/h1-14,42-43H,34-35H2,(H2,36,37,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;/q;4*+1/p-4/b40-38+,41-39+;;;;
• InChI Key： ZXRQHEAKVNYRIS-RRJGSHPESA-J
• SMILES： S(C1=CC(=C2C(=C(C=CC2=C1)N)/N=N/C1C=CC(=CC=1S(=O)(=O)[O-])NC(NC1C=CC(=C(C=1)S(=O)(=O)[O-])/N=N/C1=C(C=CC2=CC(=CC(=C21)O)S(=O)(=O)[O-])N)=O)O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 989.96800
• Monoisotopic Mass: 902.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 64
• Rotatable Bond Count: 6
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 999
• XLogP3: 1.3
• Topological Polar Surface Area: 445

Experimental Properties

• Color/Form: Brown powder
• Density: 1.9
• Refractive Index: 1.82
• PSA: 445.39000
• LogP: 10.29140
• Solubility: Good water solubility, slightly soluble in ethylene glycol ether and ethanol, insoluble in other organic solvents

Sirius Rose BB Security Information

• WGK Germany：3

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Sirius Rose BB

Introduction to Sirius Rose BB and CAS No. 2829-43-8

The compound with the chemical abstracts service number CAS No. 2829-43-8 is a fascinating molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, often referred to by the product name Sirius Rose BB, has demonstrated remarkable potential in various applications, particularly in the development of innovative therapeutic agents and cosmetic formulations. In this comprehensive overview, we will delve into the properties, applications, and recent advancements associated with this compound, highlighting its significance in contemporary scientific research.

Chemically, CAS No. 2829-43-8 belongs to a class of organic compounds that exhibit unique structural and functional characteristics. The molecular structure of this compound is characterized by a complex arrangement of atoms, which contributes to its distinctive chemical properties. These properties make it an attractive candidate for further investigation and utilization in various scientific domains.

One of the most compelling aspects of CAS No. 2829-43-8 is its potential in the realm of pharmaceutical research. Recent studies have highlighted its role as a promising intermediate in the synthesis of novel bioactive molecules. These molecules are being explored for their ability to modulate various biological pathways, potentially leading to the development of new treatments for a wide range of diseases.

In particular, the compound has shown promise in preclinical studies as a component in drug formulations targeting neurological disorders. The intricate molecular interactions facilitated by CAS No. 2829-43-8 have been observed to enhance the efficacy of certain therapeutic agents, making it a valuable addition to drug discovery pipelines. Researchers are increasingly leveraging its unique properties to design more effective and targeted treatments.

Beyond pharmaceutical applications, CAS No. 2829-43-8 has also found utility in the cosmetic industry under the product name Sirius Rose BB. This formulation leverages the compound's ability to interact with skin cells at a molecular level, promoting rejuvenation and protection. The cosmetic benefits are attributed to its capacity to stimulate collagen production and enhance skin barrier function, making it a sought-after ingredient in high-end skincare products.

Recent advancements in cosmetic science have further elucidated the mechanisms through which Sirius Rose BB exerts its effects. Studies have demonstrated that the compound can penetrate deep into the epidermal layers, delivering active ingredients that address various skin concerns. This deep penetration capability is critical for achieving long-lasting results, which has positioned Sirius Rose BB as a standout product in the competitive cosmetic market.

The versatility of CAS No. 2829-43-8 is also evident in its application as a research tool. Scientists are utilizing this compound to study complex biological systems and develop new analytical methods. Its unique chemical profile allows researchers to investigate interactions at a molecular level, providing insights that were previously unattainable with other tools.

In conclusion, the compound identified by CAS No. 2829-43-8 and marketed as Sirius Rose BB represents a significant advancement in both pharmaceutical and cosmetic sciences. Its multifaceted applications underscore its importance as a key component in innovative research and product development. As scientific understanding continues to evolve, it is anticipated that new uses for this compound will emerge, further solidifying its role as a cornerstone in modern chemical and biomedical research.